Cas no 58691-88-6 (Nomegestrol)

• Product Name: Nomegestrol
• CAS No: 58691-88-6
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• MDL: MFCD00867856
• CID: 57310
• PubChem ID: 68783
• Update Time: 2025-06-11

Nomegestrol Chemical and Physical Properties

Names and Identifiers

• Nomegestrol
• 17-Hydroxy-6-methyl-19-norpregna-4,6-diene-3,20-dione
• 17-Hydroxy-6-methyl-19-nor-4,6-pregnadiene-3,20-dione
• { "\"0\"": "17-Hydroxy-6-methyl-19-nor-4,6-pregnadiene-3,20-dione" }
• Nomegestrolum [Latin]
• Nomegestrolum
• 17-hydroxy-6-methyl-19-norpregna-4,6-diene-3,20-dione [EP IMPURITY]
• 10F89177CO
• (1R,3aS,3bS,9aR,9bS,11aS)-1-acetyl-1-hydroxy-5,11a-dimethyl-1H,2H,3H,3aH,3bH,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• CS-0026365
• NS00040681
• 58691-88-6
• Nomegestrol (USAN/INN)
• DTXSID80866702
• CHEBI:135993
• (8S,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-6,13-dimethyl-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• Nomegestrol [INN]
• A831979
• DB11636
• GTPL11245
• Nomegestrol acetate impurity B CRS
• NOMEGESTROL [USAN]
• AKOS016007875
• HY-105634
• Q1722024
• UNII-10F89177CO
• 19-Norpregna-4,6-diene-3,20-dione, 17-hydroxy-6-methyl-
• EN300-19767786
• SCHEMBL139763
• NOMEGESTROL [WHO-DD]
• CHEMBL2105722
• AMY40798
• Nomegestrol [USAN:INN:BAN]
• D07222
• 17-Hydroxy-6-methyl-19-norpregna-4,6-diene-3,20-dione; Monaco; Nomegestrol; TX 071; Thermex

• MDL： MFCD00867856
• Inchi： 1S/C21H28O3/c1-12-10-18-16(15-5-4-14(23)11-17(12)15)6-8-20(3)19(18)7-9-21(20,24)13(2)22/h10-11,15-16,18-19,24H,4-9H2,1-3H3/t15-,16-,18-,19+,20+,21+/m1/s1
• InChI Key： KZUIYQJTUIACIG-YBZCJVABSA-N
• SMILES： O[C@]1(C(C)=O)CC[C@H]2[C@@H]3C=C(C)C4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 328.20400
• Monoisotopic Mass: 328.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 2

Experimental Properties

• Density: 1.17
• Melting Point: 204-205 °C
• Boiling Point: 502.6±50.0°C at 760 mmHg
• Flash Point: 271.8°C
• Refractive Index: 1.573
• PSA: 54.37000
• LogP: 3.61440

Nomegestrol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD239166)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on Nomegestrol

Introduction to Nomegestrol (CAS No. 58691-88-6) and Its Recent Research Applications

Nomegestrol, a synthetic steroid with the chemical name Nomegestrol Acetate, is a compound of significant interest in the field of pharmaceutical research and development. With a CAS number of 58691-88-6, this molecule has garnered attention for its unique pharmacological properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of Nomegestrol, highlighting its chemical structure, mechanisms of action, and the latest research findings that underscore its relevance in modern medicine.

The chemical structure of Nomegestrol Acetate (CAS No. 58691-88-6) is characterized by its progesterone-like activity, which makes it a valuable compound in the management of various medical conditions. Structurally, it belongs to the gestagen class of steroids, differing from natural progesterone by the substitution of a methyl group at the 17β position. This modification enhances its receptor binding affinity while reducing unwanted side effects, making it an attractive candidate for clinical use.

In recent years, research on Nomegestrol Acetate has expanded significantly, particularly in the areas of reproductive health and gynecology. Studies have demonstrated its efficacy in treating menstrual disorders, such as irregular bleeding and endometriosis. The compound's ability to modulate the uterine lining without significant androgenic activity has made it a preferred choice for therapeutic interventions in women's health.

One of the most compelling aspects of Nomegestrol Acetate is its role in managing postmenopausal symptoms. Unlike some other progestins, Nomegestrol exhibits minimal influence on lipid profiles and does not appear to negatively impact bone density. This makes it an appealing option for long-term use in hormone replacement therapy (HRT) regimens. Recent clinical trials have shown that when combined with estrogen, Nomegestrol provides effective relief from vasomotor symptoms while maintaining a favorable safety profile.

Moreover, the pharmacokinetic properties of Nomegestrol Acetate have been extensively studied. The compound exhibits high bioavailability upon oral administration and has a relatively short half-life, which allows for flexible dosing regimens. This characteristic is particularly advantageous in clinical settings where patient compliance is crucial. Additionally, studies have indicated that Nomegestrol does not undergo significant metabolism by cytochrome P450 enzymes, reducing the risk of drug-drug interactions.

Recent research has also explored the potential of Nomegestrol Acetate in oncology. Preliminary studies suggest that it may have anti-proliferative effects on certain types of cancer cells, particularly those sensitive to hormonal regulation. While further investigation is needed to fully understand its oncological potential, these findings open up new avenues for therapeutic development. The compound's ability to selectively target specific cellular pathways without causing systemic side effects makes it an intriguing candidate for combination therapies.

In conclusion, Nomegestrol Acetate (CAS No. 58691-88-6) is a multifaceted compound with broad therapeutic implications. Its unique pharmacological profile has positioned it as a key player in women's health management, postmenopausal care, and potentially oncology. As research continues to uncover new applications and refine our understanding of its mechanisms of action, Nomegestrol is poised to remain at the forefront of pharmaceutical innovation.